Cas no 2007920-64-9 ((6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one)

• Product Name: (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one
• CAS No: 2007920-64-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5254936
• Update Time: 2025-11-01

(6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one

• Inchi： 1S/C7H12N2O2/c1-5-6(10)8-2-7(9-5)3-11-4-7/h5,9H,2-4H2,1H3,(H,8,10)/t5-/m1/s1
• InChI Key： BHMGONXEUNBKBA-RXMQYKEDSA-N
• SMILES： C1C2(CNC(=O)[C@@H](C)N2)CO1

Additional information on (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one

Introduction to (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one (CAS No. 2007920-64-9)

(6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one (CAS No. 2007920-64-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities. The spirocyclic framework of (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one provides a robust platform for the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one is characterized by a spirocyclic ring system that includes an oxo group, a methyl group, and two nitrogen atoms. This intricate arrangement confers the compound with a high degree of conformational rigidity and specific stereochemical properties, which are crucial for its biological activity. The presence of the oxo group and the nitrogen atoms also suggests potential interactions with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one in modulating key signaling pathways involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are implicated in various pathological conditions. The ability to selectively target these kinases makes (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one a promising candidate for the development of targeted therapies.

In addition to its kinase inhibitory properties, (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one has also been investigated for its neuroprotective effects. Studies conducted by a team at the University of California have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby offering potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective in vivo.

To further explore the therapeutic potential of (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, (6R)-6-methyl-2-oxa-5,8-diazaspiro[3.5]nonan-7-one (CAS No. 2007920-64-9) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.